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Compound of Interest

Compound Name: Rifalazil

Cat. No.: B15561601

For Laboratory Use by Researchers, Scientists, and Drug Development Professionals

Introduction

Rifalazil (also known as KRM-1648) is a semi-synthetic antibiotic belonging to the rifamycin
class.[1][2] Its mechanism of action involves the inhibition of bacterial DNA-dependent RNA
polymerase by binding to the 3-subunit, which effectively blocks RNA synthesis and leads to
bacterial cell death.[3][4][5] Rifalazil has demonstrated potent activity against a range of
bacteria, including Mycobacterium tuberculosis, Chlamydia trachomatis, and Helicobacter
pylori.[2][6] Its long half-life and high intracellular concentration make it a compound of
significant interest in drug development.[3][7] Proper preparation of stock solutions is a critical
first step for accurate and reproducible results in any in vitro or cell-based assay. These notes
provide a detailed protocol for the preparation, handling, and storage of rifalazil stock solutions

for laboratory applications.

Physicochemical Properties of Rifalazil

A summary of the key quantitative data for rifalazil is presented below. This information is
essential for accurate calculations and handling.
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Property Value References
Molecular Formula Cs1H64N4O13 [31141[8]
Molecular Weight 941.07 g/mol [81[9][10]
Appearance Solid powder [4]
B Soluble in Dimethyl Sulfoxide
Solubility [4]
(DMSO)

o Low; 0.5 mg/mL at pH 5, but
Water Solubility ) [31[7]
increases at lower pH

Short-term (days-weeks): 0-
) 4°C; Long-term (months-
Storage (Solid) [4]
years): -20°C. Keep dry and

dark.

Short-term (days-weeks): O-
Storage (Stock Solution) 4°C; Long-term (months): [4]
-20°C.

Experimental Protocol: Preparation of a 10 mg/mL
Rifalazil Stock Solution

This protocol details the steps to prepare a 10 mg/mL stock solution of rifalazil in DMSO. This
concentration is a common starting point for subsequent dilutions for various experimental
assays.[11]

3.1. Required Materials

Rifalazil powder (solid form)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials
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Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.2. Safety Precautions

Handle rifalazil powder in a chemical fume hood or a well-ventilated area to avoid inhalation
of dust.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, at all times.[12]

Refer to the manufacturer's Safety Data Sheet (SDS) for complete handling and safety
information before starting.

Dispose of waste according to institutional and local regulations.

3.3. Step-by-Step Procedure

Equilibration: Allow the rifalazil powder container to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of rifalazil powder (e.g., 10 mg) directly into the tube.

Solvent Addition: Add the calculated volume of sterile DMSO to the tube containing the
rifalazil powder. To prepare a 10 mg/mL solution with 10 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex thoroughly until the rifalazil is completely
dissolved. The solution should be clear. Gentle warming in a 37°C water bath can be used to
aid dissolution if necessary.

Sterilization (Optional): If the application requires absolute sterility (e.g., for cell culture), the
solution can be sterilized by passing it through a 0.22 pum syringe filter compatible with
DMSO.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://cdn.gbiosciences.com/pdfs/msds/HCS%202024/RC-192.pdf
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/product/b15561601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile cryovials.

o Labeling: Clearly label each aliquot with the compound name (Rifalazil), concentration (10
mg/mL), solvent (DMSOQO), preparation date, and your initials.

o Storage: Store the aliquots at -20°C for long-term use.[4] For short-term use, storage at 4°C
is acceptable for a few days to weeks.[4]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the rifalazil stock solution.

Workflow for Rifalazil Stock Solution Preparation

Preparation Finalization & Storage

Equilibrate Solution

Reagent 1. Weigh Rifalazil 2. Add Sterile 3. Vortex to Clear 4. Aliquot into q Ready for
Powder DMSO ‘ Dissolve Sterile Vials 2 SR AV Experimental Use

Click to download full resolution via product page

Caption: A flowchart outlining the process of preparing a rifalazil stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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